Cas no 110380-38-6 (2-(4-methylphenyl)-5-thiophen-2-yl-1,3,4-oxadiazole)

2-(4-methylphenyl)-5-thiophen-2-yl-1,3,4-oxadiazole structure
110380-38-6 structure
Product Name:2-(4-methylphenyl)-5-thiophen-2-yl-1,3,4-oxadiazole
CAS No:110380-38-6
MF:C13H10N2OS
MW:242.296301364899
CID:1193206
PubChem ID:745354
Update Time:2025-04-20

2-(4-methylphenyl)-5-thiophen-2-yl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methylphenyl)-5-thiophen-2-yl-1,3,4-oxadiazole
    • AC1LF1JV
    • SureCN13930785
    • ZINC00187418
    • ACMC-20mdbi
    • CTK0D4834
    • MLS000689057
    • STOCK3S-92609
    • CBMicro_027958
    • 5-(4-Tolyl)-2-(2-thienyl)-1,3,4-oxadiazole
    • 1,3,4-Oxadiazole, 2-(4-methylphenyl)-5-(2-thienyl)-
    • AC1LF1JV; SureCN13930785; ZINC00187418; ACMC-20mdbi; CTK0D4834; MLS000689057; STOCK3S-92609; CBMicro_027958; 5-(4-Tolyl)-2-(2-thienyl)-1,3,4-oxadiazole; 1,3,4-Oxadiazole, 2-(4-methylphenyl)-5-(2-thienyl)-;
    • STK299733
    • SMR000283155
    • CCG-111155
    • HMS2715G23
    • 2-(Thiophen-2-yl)-5-(p-tolyl)-1,3,4-oxadiazole
    • CHEMBL1564062
    • 2-(4-methylphenyl)-5-(thiophen-2-yl)-1,3,4-oxadiazole
    • AKOS000586420
    • Cambridge id 5684927
    • WAY-301159
    • 110380-38-6
    • EU-0077501
    • DTXSID10353574
    • BDBM49830
    • BIM-0028146.P001
    • SCHEMBL13930785
    • cid_745354
    • 2-(p-tolyl)-5-(2-thienyl)-1,3,4-oxadiazole
    • 2-(4-methylphenyl)-5-(2-thienyl)-1,3,4-oxadiazole
    • Inchi: 1S/C13H10N2OS/c1-9-4-6-10(7-5-9)12-14-15-13(16-12)11-3-2-8-17-11/h2-8H,1H3
    • InChI Key: UFSABVPRBSDFAW-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1=NN=C(C2C=CC(C)=CC=2)O1

Computed Properties

  • Exact Mass: 242.0515
  • Monoisotopic Mass: 242.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • PSA: 38.92
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